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Introduction

Sodium cacodylate, the sodium salt of dimethylarsinic acid, is an organoarsenic compound

with a significant history in both agriculture and scientific research.[1] While it was historically

used as a herbicide, notably as a component of "Agent Blue" during the Vietnam War, its

modern applications are predominantly in the laboratory.[1][2] For researchers, scientists, and

drug development professionals, sodium cacodylate is most recognized for its role as a highly

effective biological buffer.[3] Its unique properties make it particularly valuable in sensitive

applications such as electron microscopy, protein crystallization, and studies involving nucleic

acids, where the presence of phosphate ions could interfere with experimental outcomes.[4][5]

[6]

This guide provides an in-depth overview of the chemical structure, properties, synthesis, and

key applications of sodium cacodylate, with a focus on its use in a research setting. It

includes detailed experimental protocols and safety information to ensure its proper and safe

handling.

Chemical Structure and Properties
Sodium cacodylate is the sodium salt of cacodylic acid (dimethylarsinic acid).[1] Its chemical

formula is C₂H₆AsNaO₂. The anhydrous form has a molecular weight of 159.98 g/mol , while

the more common trihydrate form, (CH₃)₂AsO₂Na·3H₂O, has a molecular weight of 214.03

g/mol .[1]
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The structure consists of a central arsenic atom bonded to two methyl groups and two oxygen

atoms. One oxygen atom carries a negative charge, which forms an ionic bond with a sodium

ion (Na⁺).

Figure 1: 2D Structure of Sodium Cacodylate

Physical and Chemical Properties
Sodium cacodylate is a white, crystalline or granular solid with a slight, garlic-like odor.[1][7] It

is highly soluble in water and also soluble in alcohol, but insoluble in diethyl ether.[8][9] The

trihydrate form liquefies in its own water of hydration at approximately 60°C and becomes

anhydrous at 120°C.[8][10]

Table 1: Physicochemical Properties of Sodium Cacodylate

Property Value Source(s)

Molecular Formula

C₂H₆AsNaO₂ (Anhydrous)

C₂H₆AsNaO₂·3H₂O

(Trihydrate)

[1]

Molecular Weight
159.98 g/mol (Anhydrous)

214.03 g/mol (Trihydrate)
[1]

Appearance
White crystalline or granular

solid
[1]

Odor Slight garlic-like odor [1][8]

Melting Point
Trihydrate liquefies at ~60°C;

becomes anhydrous at 120°C
[8][10]

pKa (25 °C) 6.27 - 6.29 [1]

pH Buffering Range 5.0 - 7.4 [5][6]

pH of Aqueous Solution 8.0 - 9.5 (100g/L) [8][9]

Water Solubility
2 g/mL (also reported as 100

mg/mL)
[4][8]

Ethanol Solubility 400 mg/mL [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1681037?utm_src=pdf-body
https://www.benchchem.com/product/b1681037?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://cameochemicals.noaa.gov/chemical/4468
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://chemdad.com/index.php?c=article&id=49876
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0104234.htm
https://www.benchchem.com/product/b1681037?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0104234.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://www.em-grade.com/general/cacodylate-na-buffer-for-em/
https://www.researchgate.net/post/What_is_the_role_of_Sodium_Cacodylate_in_a_DNA_buffer
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://chemdad.com/index.php?c=article&id=49876
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/275/415/c0250pis.pdf
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/275/415/c0250pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Sodium Cacodylate
The commercial synthesis of sodium cacodylate can be achieved through several methods. A

historical method involves the reaction of arsenic trioxide with potassium acetate, which

produces a mixture known as "Cadet's fuming liquid," containing cacodyl oxide [((CH₃)₂As)₂O].

[2][8] This intermediate is then oxidized with mercuric oxide to yield cacodylic acid, which is

subsequently neutralized with sodium hydroxide or sodium carbonate to produce sodium
cacodylate.[1][8]

A more modern commercial method involves the alkylation of a salt of methanearsonic acid

with methyl chloride.[1]
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Figure 2: Synthesis Pathway of Sodium Cacodylate
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Figure 3: Buffer Selection Logic
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Figure 4: SEM Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1681037?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Cacodylate
https://en.wikipedia.org/wiki/Cacodylic_acid
https://synapse.patsnap.com/article/what-is-sodium-cacodylate-used-for
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/275/415/c0250pis.pdf
https://www.em-grade.com/general/cacodylate-na-buffer-for-em/
https://www.researchgate.net/post/What_is_the_role_of_Sodium_Cacodylate_in_a_DNA_buffer
https://cameochemicals.noaa.gov/chemical/4468
https://www.drugfuture.com/chemdata/sodium-cacodylate.html
https://chemdad.com/index.php?c=article&id=49876
https://chemdad.com/index.php?c=article&id=49876
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0104234.htm
https://www.benchchem.com/product/b1681037#what-is-the-chemical-structure-of-sodium-cacodylate
https://www.benchchem.com/product/b1681037#what-is-the-chemical-structure-of-sodium-cacodylate
https://www.benchchem.com/product/b1681037#what-is-the-chemical-structure-of-sodium-cacodylate
https://www.benchchem.com/product/b1681037#what-is-the-chemical-structure-of-sodium-cacodylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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